N-benzhydryl-4-cyclopropylidenepiperidine-1-carboxamide
Description
“N-benzhydryl-4-cyclopropylidenepiperidine-1-carboxamide” is a complex organic compound. Based on its name, it likely contains a piperazine core, which is a common feature in many biologically active compounds . Piperazine derivatives are found in various therapeutic areas, including anti-fungal, anti-bacterial, anti-malarial, anti-psychotic, and anti-depressant agents .
Scientific Research Applications
Pharmaceutical Research
N-benzhydryl-4-cyclopropylidenepiperidine-1-carboxamide may serve as a precursor in the synthesis of various pharmacologically active compounds. The benzhydryl and piperidine moieties are known to be present in drugs with antihistamine, antihypertensive, and anti-migraine properties . This compound could be pivotal in developing new therapeutic agents targeting these health issues.
Material Science
The structural integrity and chemical stability of this compound make it a potential candidate for creating new polymeric materials. It could be used to enhance the properties of epoxy resins, which are crucial in industrial applications for their strong mechanical strength and resistance to environmental degradation .
Catalysis
Due to its unique molecular structure, N-benzhydryl-4-cyclopropylidenepiperidine-1-carboxamide might be explored as a catalyst in organic synthesis. Its potential to facilitate various chemical reactions could be harnessed to improve efficiency and selectivity in the production of fine chemicals .
Neuroscience Research
The piperidine ring is a common structure found in compounds that affect the central nervous system (CNS). This compound could be used in neuroscience research to study dopaminergic neurotransmission and develop treatments for related disorders such as Parkinson’s disease .
Antimicrobial Agent Development
Compounds with a piperazine ring have been associated with antimicrobial properties. This compound could be a key structure in the development of new antimicrobial agents, potentially leading to breakthroughs in the treatment of resistant bacterial strains .
Cancer Research
The benzhydryl group has been linked to anti-tumor activity. Research into N-benzhydryl-4-cyclopropylidenepiperidine-1-carboxamide could lead to the discovery of novel anti-cancer agents, particularly for colon, prostate, breast, lung, and leukemia cancers .
properties
IUPAC Name |
N-benzhydryl-4-cyclopropylidenepiperidine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O/c25-22(24-15-13-18(14-16-24)17-11-12-17)23-21(19-7-3-1-4-8-19)20-9-5-2-6-10-20/h1-10,21H,11-16H2,(H,23,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VCFYVGQVWLFNDA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1=C2CCN(CC2)C(=O)NC(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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